Cas no 1263285-73-9 (5-Acetyl-2-bromobenzonitrile)

• Product Name: 5-Acetyl-2-bromobenzonitrile
• CAS No: 1263285-73-9
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD17676596
• CID: 1089716
• Update Time: 2025-04-20

5-Acetyl-2-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-bromobenzonitrile
• 5-Acetyl-2-bromo-benzonitrile
• AK141319
• 4-BROMO-3-CYANOACETOPHENONE
• FCH1362153
• ST2406044
• AX8281506

• MDL： MFCD17676596
• Inchi： 1S/C9H6BrNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3
• InChI Key： JXUIGUNENZXIEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 40.9

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides